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Compound Name: (+)-Yatakemycin
CAS No.: 606136-98-5
Cat. No.: B12787148
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary structure-activity
relationships (SAR) of (+)-Yatakemycin, a potent antitumor agent. By summarizing quantitative
data, detailing experimental protocols, and visualizing key biological processes, this document
serves as a comprehensive resource for researchers in the fields of medicinal chemistry,
oncology, and drug development.

(+)-Yatakemycin is the most potent member of the duocarmycin and CC-1065 family of natural
products, exhibiting extraordinary cytotoxic activity.[1][2] Its mechanism of action involves the
sequence-selective alkylation of DNA, which ultimately leads to cell death.[1][3][4]
Understanding the relationship between the intricate structure of Yatakemycin and its biological
activity is crucial for the design and development of novel anticancer therapeutics with
improved efficacy and selectivity.

Core Structure of Yatakemycin
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Yatakemycin possesses a unique "sandwiched" three-subunit architecture, which is a
significant departure from other members of its class.[1][2] This structure consists of:

» A central DNA alkylation subunit: Identical to that of duocarmycin SA, this subunit contains a
reactive cyclopropane ring responsible for forming a covalent bond with the N3 position of
adenine in the minor groove of DNA.[2][5]

o Aleft-hand DNA binding subunit: Similar to the DNA-binding subunits found in CC-1065.
e Aright-hand DNA binding subunit: Resembling the subunit in the duocarmycins.

This distinctive arrangement is a key determinant of Yatakemycin's enhanced DNA alkylation
properties and potent biological activity.[2]

Structure-Activity Relationship Data

The cytotoxic activity of (+)-Yatakemycin and its synthetic analogues has been extensively
evaluated, primarily against the L1210 murine leukemia cell line. The following tables
summarize the key quantitative SAR data, with IC50 values representing the concentration of
the compound required to inhibit cell growth by 50%.
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Compound/Analog

IC50 (pM) against

Modification Reference
ue L1210
(+)-Yatakemycin (1) Natural Product 3-5 [1112]
ent-(-)-Yatakemycin Unnatural Enantiomer 5
] Related Natural
Duocarmycin SA (4) 10 [2]
Product
ent-(-)-Duocarmycin )
Unnatural Enantiomer 100
SA
Related Natural
CC-1065 (2) 20 [2]
Product
Simplified left-hand
Analogue 14c ) 5
subunit
Unnatural enantiomer
ent-(-)-14c 5
of 14c
Indole left-hand
Analogue 23 ) 15
subunit
Unnatural enantiomer
ent-(-)-23 275
of 23
Extended Analogue CC-1065-like 4
24 arrangement
Unnatural enantiomer
ent-(-)-24 6
of 24
] Alternative
Sandwiched Analogue )
sandwiched 6
(+)-25
arrangement
Unnatural enantiomer
ent-(-)-25 6
of 25
) ) Isomeric alkylation
iso-Yatakemycin (6) ) 15
subunit
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ent-(-)-iso- Unnatural enantiomer

Yatakemycin of 6

Key Insights from SAR Studies

Systematic exploration of the Yatakemycin structure has revealed several critical insights:

The "Sandwiched" Arrangement is Crucial: The unique three-subunit "sandwiched" structure
of Yatakemycin significantly enhances the rate and efficiency of its DNA alkylation reaction.
This structural feature potentiates its cytotoxic activity, overcoming limitations observed with
more traditional members of this class of compounds.

Subunit Substituents are a Minor Factor: Within the Yatakemycin framework, the specific
substituents on the left and right-hand subunits have a relatively minor impact on the overall
cytotoxic potency.

Stereochemistry has a Variable Impact: While the natural enantiomer of Duocarmycin SA is
approximately 10-fold more active than its unnatural counterpart, both enantiomers of
Yatakemycin exhibit nearly identical and potent cytotoxic activity. This suggests that the
presence of two DNA binding subunits in the sandwiched structure can compensate for any
stereochemical disadvantages in binding.

Placement of the Alkylation Subunit is Determinative: The positioning of the central alkylation
subunit has a profound effect on both the rate and efficiency of DNA alkylation, and it also
dictates the DNA alkylation selectivity. Remarkably, both enantiomers of the sandwiched
agents alkylate the same adenine sites with the same selectivity, irrespective of their
absolute configuration.

Experimental Protocols
Cytotoxicity Assay (MTT Assay)

The following protocol is a standard method for determining the cytotoxic effects of compounds
like Yatakemycin on cultured cell lines, such as L1210.

Materials:
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e L1210 murine leukemia cells

o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

o 96-well flat-bottom plates

o (+)-Yatakemycin or analogues dissolved in a suitable solvent (e.g., DMSO)

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

 Solubilization solution (e.g., 0.01 M HCI in isopropanol or acidified SDS solution)

e Multichannel pipette

e Microplate reader

Procedure:

o Cell Seeding: Trypsinize and count the L1210 cells. Seed the cells in a 96-well plate at a
density of 5,000-10,000 cells/well in 100 pL of complete culture medium. Incubate the plate
at 37°C in a humidified 5% CO: incubator for 24 hours to allow for cell attachment and
growth.

o Compound Treatment: Prepare a series of dilutions of the test compounds in complete
culture medium. It is recommended to perform a dose-response experiment with
concentrations ranging from picomolar to micromolar levels. Include a vehicle control
(medium with the same concentration of the solvent used to dissolve the compounds) and a
no-cell control (medium only).

e Incubation: Carefully remove the medium from the wells and add 100 uL of the prepared
compound dilutions. Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at
37°C in a 5% CO:z incubator.

o MTT Addition and Incubation: After the incubation period, add 10 L of the 5 mg/mL MTT
solution to each well. Incubate the plate for 2-4 hours at 37°C. During this time, viable cells
with active metabolism will convert the yellow MTT to purple formazan crystals.
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e Formazan Solubilization: After the incubation with MTT, carefully remove the medium from
the wells. Add 100 pL of the solubilization solution to each well to dissolve the formazan
crystals. Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

o Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a
microplate reader. A reference wavelength of 630 nm can be used to subtract background
absorbance.

o Data Analysis: The absorbance values are directly proportional to the number of viable cells.
The IC50 value is calculated by plotting the percentage of cell viability against the compound
concentration and fitting the data to a sigmoidal dose-response curve.

DNA Alkylation Assay

This protocol provides a general framework for assessing the DNA alkylating properties of
Yatakemycin and its analogues.

Materials:

High-purity, supercoiled plasmid DNA (e.g., pBR322) or specific DNA oligomers
e (+)-Yatakemycin or analogues

o Reaction buffer (e.g., Tris-EDTA buffer, pH 7.5)

e Thermocycler or water bath

o Agarose gel electrophoresis system

o DNA staining agent (e.g., ethidium bromide or SYBR Safe)

o Gel documentation system

Procedure:

e Reaction Setup: In a microcentrifuge tube, combine the DNA, the test compound at various
concentrations, and the reaction buffer to a final volume. Include a control reaction with no
compound.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12787148/docs?utm_src=pdf-body#preliminary-structure-activity-relationship-of-yatakemycin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12787148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Incubation: Incubate the reaction mixtures at 37°C for a specified period (e.g., 1-24 hours) to
allow for DNA alkylation.

» Thermal Cleavage (for adduct detection): To visualize the alkylation sites, the DNA can be
subjected to thermal cleavage. Heat the samples at 90°C for 30 minutes. This will induce
strand scission at the sites of adenine-N3 alkylation.

o Agarose Gel Electrophoresis: Load the samples onto an agarose gel. Run the gel at a
constant voltage until the DNA fragments are adequately separated.

» Visualization and Analysis: Stain the gel with a DNA staining agent and visualize the DNA
bands using a gel documentation system. The extent of DNA alkylation can be quantified by
measuring the decrease in the intensity of the supercoiled DNA band and the increase in the
intensity of the nicked or linearized DNA bands. For sequence selectivity studies using
specific oligomers, denaturing polyacrylamide gel electrophoresis is typically used to resolve
the cleavage products at single-nucleotide resolution.

Visualizations

The following diagrams illustrate the proposed mechanism of action of Yatakemycin and a
typical experimental workflow for evaluating its cytotoxic activity.
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Caption: Proposed mechanism of (+)-Yatakemycin-induced DNA alkylation and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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